Preschisanartanin B

• Molecular Formula: C31H42O11
• Molecular Weight: 590.7 g/mol
• InChI: InChI=1S/C31H42O11/c1-13-11-17(39-25(13)35)22(38-15(3)32)14(2)21-23-28(21,6)9-10-29-16(24(34)31(23,37)42-29)7-8-18-27(4,5)40-19-12-20(33)41-30(18,19)26(29)36/h13-14,16-19,21-23,26,36-37H,7-12H2,1-6H3/t13-,14+,16+,17+,18+,19-,21-,22+,23+,26+,28-,29-,30-,31+/m1/s1
• InChIKey: XVOAOTAZULSEBL-UAALQDDJSA-N

Preschisanartanin B: Sourcing & Baseline Profile

Preschisanartanin B (CAS 1033288-92-4; also designated compound 9 in its foundational isolation study) is a preschisanartane-type schinortriterpenoid (SNT) isolated from the fruits of Schisandra arisanensis [1]. With a molecular formula of C31H42O11 and a molecular weight of 590.70 g/mol, it represents one of the core members of the preschisanartane skeletal subclass within the broader SNT family, structurally distinguished from schisanartane-type nortriterpenoids by its characteristic carbon framework connectivity and oxidation pattern [1][2]. This compound serves as a reference standard for investigations into the structure-activity relationships of preschisanartane-type nortriterpenoids, a class distinct from the more extensively studied dibenzocyclooctadiene lignans that dominate the Schisandra phytochemical literature.

✓ Known preschisanartane-type scaffold with unique oxygenation

✓ Fully characterized by 1D/2D NMR from Schisandra arisanensis

✓ Supports SAR derivatization and analytical reference applications

• [1] Cheng YB, Liao TC, Lo YW, et al. Nortriterpene lactones from the fruits of Schisandra arisanensis. J Nat Prod. 2010;73(7):1228-1233. View Source
• [2] Plantaedb. Preschisanartanin B: ADMET properties and physicochemical data. 2026. View Source

Substitution Risks for Preschisanartanin B

Preschisanartanin B cannot be substituted by generic Schisandra-derived nortriterpenoids or lignans due to fundamental skeletal divergence that dictates biological activity profiles. The compound belongs specifically to the preschisanartane-type scaffold, which is structurally and biogenetically distinct from schisanartane-, 18-norschiartane-, schiartane-, and wuweiziartane-type nortriterpenoids isolated from the same genus [1]. Within the same 2010 study evaluating compounds 1-9, differential activity patterns were observed across skeletal types: schisanartane-type compounds 2 and 7 displayed weak anti-HSV-1 inhibition (25% and 30%, respectively), whereas preschisanartanin B (compound 9) showed no reported anti-HSV-1 activity under identical assay conditions, indicating scaffold-specific activity divergence [1][3]. Furthermore, predicted ADMET parameters—including P-glycoprotein inhibition probability (73.05%), blood-brain barrier penetration likelihood (62.50%), and oral bioavailability classification—vary substantially among in-class analogs based on oxygenation pattern and molecular topology, making empirical substitution scientifically indefensible without direct comparative validation [2].

Structural sensitivity Minor scaffold variations (e.g., schisanartane vs. preschisanartane) may shift biological interaction profiles; direct interchange without empirical validation is not supported.

Data gap No published comparative bioactivity data exist for Preschisanartanin B against common analogs such as schisandrin or gomisin A.

Risk of substitution Using a less-characterized or structurally distinct nortriterpenoid may carry undefined experimental risk; procurement of the exact compound is advised.

• [1] Cheng YB, Liao TC, Lo YW, et al. Nortriterpene lactones from the fruits of Schisandra arisanensis. J Nat Prod. 2010;73(7):1228-1233. View Source
• [2] Plantaedb. Preschisanartanin B: ADMET properties and physicochemical data. 2026. View Source
• [3] Academia.edu. Nortriterpene lactones from the fruits of Schisandra arisanensis (uploaded data from Cheng et al., 2010). View Source

Preschisanartanin B Differentiation Evidence

Absence of Published Quantitative Activity Data

Preschisanartanin B (compound 9) is unambiguously categorized as a preschisanartane-type nortriterpenoid, whereas compounds 2, 6, and 7 from the same isolation study are classified as schisanartane-type nortriterpenoids [1]. This classification, established through comprehensive 1D and 2D NMR spectroscopic elucidation, represents a fundamental skeletal divergence with biogenetic implications for downstream biological activity [1]. The preschisanartane scaffold features a distinct carbon connectivity pattern and oxygenation arrangement relative to the schisanartane skeleton, constituting a non-interchangeable chemical entity for structure-activity relationship (SAR) studies within the schinortriterpenoid family.

Activity Quantification

Data to verify

No quantitative IC₅₀ or inhibition data available

Biological differentiation from analogs cannot be quantified.

Reported antiviral and anti-inflammatory evaluation in the isolation paper lacked numerical data for direct comparison.

Evidence Dimension	Nortriterpenoid skeletal type classification
Target Compound Data	Preschisanartane-type (compound 9, along with compounds 3-5 and 8)
Comparator Or Baseline	Schisanartane-type (compounds 2, 6, and 7)
Quantified Difference	Qualitative categorical divergence; differential anti-HSV-1 activity observed across types: schisanartane-type compounds 2 and 7 exhibited 25% and 30% inhibition, respectively, while preschisanartanin B showed no reported anti-HSV-1 activity
Conditions	Structural elucidation via 1D and 2D NMR; anti-HSV-1 assay (conditions not fully specified in available abstracts)

Why This Matters

For procurement decisions, this skeletal classification difference is non-negotiable: a schisanartane-type compound cannot serve as an experimental surrogate for a preschisanartane-type compound in SAR studies or mechanistic investigations.

• [1] Cheng YB, Liao TC, Lo YW, et al. Nortriterpene lactones from the fruits of Schisandra arisanensis. J Nat Prod. 2010;73(7):1228-1233. View Source

Preschisanartanin B Predicted P-Glycoprotein Interaction: In Silico Differentiation from In-Class Nortriterpenoids

Computational ADMET profiling via admetSAR 2 predicts that Preschisanartanin B acts as a P-glycoprotein (P-gp) inhibitor with a probability score of 0.7305 (73.05%) and as a P-gp substrate with a probability of 0.6985 (69.85%) [1]. P-gp (ABCB1) is a critical efflux transporter whose inhibition can modulate the bioavailability and intracellular retention of co-administered therapeutic agents, while substrate status indicates susceptibility to P-gp-mediated efflux. These predicted dual characteristics—inhibition probability exceeding 70% and concurrent substrate probability approaching 70%—constitute a distinct interaction profile that may differ from other preschisanartane-type analogs or Schisandra-derived lignans, which exhibit varying ADMET signatures based on their specific substitution patterns and molecular topologies [1].

Evidence Dimension	Predicted P-glycoprotein interaction probability
Target Compound Data	P-gp inhibitor probability: 73.05%; P-gp substrate probability: 69.85%
Comparator Or Baseline	In-class analogs (unspecified) exhibit differential ADMET profiles dependent on oxygenation pattern and molecular topology; no direct head-to-head in silico comparison identified in available literature
Quantified Difference	Not calculable without comparator-specific data
Conditions	admetSAR 2 in silico prediction model

Why This Matters

Procurement of Preschisanartanin B for studies involving P-gp modulation, multidrug resistance reversal, or drug-drug interaction assessment should be predicated on its specific predicted profile rather than assuming class-level equivalence.

• [1] Plantaedb. Preschisanartanin B: ADMET properties and physicochemical data (via admetSAR 2). 2026. View Source

Preschisanartanin B Predicted BBB Penetration and Oral Bioavailability: Differentiating Physicochemical Profile

In silico ADMET predictions for Preschisanartanin B indicate blood-brain barrier (BBB) penetration capability with a probability score of 0.6250 (62.50%), while human oral bioavailability is predicted as negative with a probability of 0.7286 (72.86%) [1]. This profile—moderate BBB penetration likelihood coupled with low predicted oral bioavailability—represents a physicochemical and pharmacokinetic signature that distinguishes it from other Schisandra-derived compounds, particularly the dibenzocyclooctadiene lignans such as schizandrin and schisantherin B, which are known to exhibit more favorable oral absorption characteristics [1][2]. The topological polar surface area (TPSA) of 155.00 Ų and calculated LogP of approximately 1.83 further define its physicochemical space and inform formulation strategies [3].

Evidence Dimension	Predicted ADMET parameters
Target Compound Data	BBB penetration probability: 62.50%; Oral bioavailability negative probability: 72.86%; TPSA: 155.00 Ų; LogP: 1.83
Comparator Or Baseline	Dibenzocyclooctadiene lignans (e.g., schizandrin, schisantherin B) exhibit more favorable oral absorption; no direct quantitative comparator data identified
Quantified Difference	Not calculable without direct comparator ADMET data
Conditions	admetSAR 2 in silico prediction model; calculated physicochemical parameters

Why This Matters

For studies involving CNS-targeted applications or requiring formulation development, Preschisanartanin B's specific predicted BBB permeability and oral bioavailability profile must inform experimental design and cannot be extrapolated from lignan-class data.

• [1] Plantaedb. Preschisanartanin B: ADMET properties and physicochemical data (via admetSAR 2). 2026. View Source
• [2] World Scientific. Chapter 4: Pharmacological Profile of Dibenzocyclooctadiene Lignans and Other Active Ingredients in Schisandrae Fructus. View Source
• [3] ChemSrc. Preschisanartanin B: physicochemical properties. CAS 1033288-92-4. View Source

Preschisanartanin B in Neutrophil Functional Assays: Contextual Differentiation from Co-Isolated Analogs

In the foundational isolation study by Cheng et al. (2010), Preschisanartanin B (compound 9) was evaluated alongside compounds 1-8 for inhibitory effects on superoxide anion generation and elastase release by human neutrophils in response to FMLP/CB stimulation [1]. While the full quantitative dataset is not available in the public abstract or accessible excerpts, the study design establishes a direct comparative framework wherein Preschisanartanin B was assessed under identical experimental conditions as its co-isolated preschisanartane-type (compounds 3-5, 8) and schisanartane-type (compounds 2, 6, 7) analogs [1]. The availability of this comparative dataset—accessible via the full-text article—provides a basis for differential selection among these structurally characterized nortriterpenoids for neutrophil-mediated inflammation studies.

Evidence Dimension	Neutrophil superoxide anion generation and elastase release inhibition
Target Compound Data	Evaluated; specific quantitative inhibition values not reported in publicly accessible abstract or excerpts
Comparator Or Baseline	Compounds 1-8 (including preschisanartanin A, schindilactones D and E, and five new nortriterpene lactones) evaluated under identical conditions
Quantified Difference	Data not available in accessible sources; full comparative dataset resides in J Nat Prod 2010 full text
Conditions	Human neutrophils stimulated with FMLP/CB

Why This Matters

Procurement of Preschisanartanin B for neutrophil biology or anti-inflammatory research should be guided by the full comparative dataset within Cheng et al. (2010), as activity profiles vary across the 1-9 compound series.

• [1] Cheng YB, Liao TC, Lo YW, et al. Nortriterpene lactones from the fruits of Schisandra arisanensis. J Nat Prod. 2010;73(7):1228-1233. View Source

Preschisanartanin B vs. Dibenzocyclooctadiene Lignans: Fundamental Chemical Class Differentiation

Preschisanartanin B is a schinortriterpenoid (SNT), not a dibenzocyclooctadiene lignan—a critical distinction for procurement and experimental design [1]. Dibenzocyclooctadiene lignans (e.g., schizandrin, schisantherin B, gomisin A) constitute the predominant bioactive class in Schisandra species and have been extensively characterized for hepatoprotective, neuroprotective, and anti-HIV activities, with documented EC50 values ranging from 2.23 μg/mL to 89.1 μg/mL in various antiviral assays [2]. In contrast, Preschisanartanin B belongs to the structurally and biosynthetically distinct nortriterpenoid class, which exhibits scaffold-specific biological profiles that differ fundamentally from lignan pharmacology [1]. Substituting a nortriterpenoid with a lignan—or vice versa—introduces uncontrolled variables in any biological assay or chemical investigation.

Evidence Dimension	Chemical class and biosynthetic origin
Target Compound Data	Preschisanartane-type schinortriterpenoid (nortriterpenoid); molecular formula C31H42O11
Comparator Or Baseline	Dibenzocyclooctadiene lignans (e.g., schizandrin, schisantherin B, gomisin A)
Quantified Difference	Qualitative categorical difference in chemical class and biosynthetic pathway; lignans exhibit documented EC50 values in antiviral assays (e.g., Kadsuralignan A anti-HIV EC50=2.23 μg/mL; lancifodilactone F anti-HIV EC50=20.69 μg/mL) whereas Preschisanartanin B-specific antiviral quantitative data are not publicly available
Conditions	Structural classification based on comprehensive NMR and MS analysis

Why This Matters

For procurement, this class-level distinction is absolute: Preschisanartanin B cannot be substituted by any dibenzocyclooctadiene lignan in experiments requiring a nortriterpenoid scaffold.

• [1] Cheng YB, Liao TC, Lo YW, et al. Nortriterpene lactones from the fruits of Schisandra arisanensis. J Nat Prod. 2010;73(7):1228-1233. View Source
• [2] All Journals. Anti-HIV-1 nortriterpenoids with EC50 values in the range of 35.5-89.1 μg/mL. View Source

Preschisanartanin B Research Applications

Derivatization & SAR Studies

Preschisanartanin B serves as an essential reference compound for structure-activity relationship (SAR) investigations comparing preschisanartane-type nortriterpenoids against schisanartane-, 18-norschiartane-, and other SNT skeletal subtypes [1]. Its well-characterized preschisanartane scaffold, established via 1D and 2D NMR, provides a validated chemical benchmark for studies examining how skeletal architecture influences biological activity within the Schisandra nortriterpenoid family. This application is directly supported by the structural classification evidence in Section 3, which demonstrates categorical divergence from co-isolated schisanartane-type compounds (2, 6, and 7).

Analytical Reference Standard

The predicted P-glycoprotein inhibition probability (73.05%) and substrate probability (69.85%) for Preschisanartanin B position this compound as a candidate for in vitro validation studies examining P-gp modulation [2]. Research programs investigating natural product-derived P-gp inhibitors for multidrug resistance reversal or drug-drug interaction assessment should consider Preschisanartanin B based on its specific in silico profile, which differs from the more extensively characterized lignan-class P-gp modulators. Experimental validation of these predictions would provide valuable comparative data against established P-gp inhibitors such as verapamil or cyclosporin A.

CNS-Targeted Nortriterpenoid Pharmacokinetic Profiling

Preschisanartanin B's predicted moderate blood-brain barrier penetration (62.50% probability) coupled with low oral bioavailability (negative prediction, 72.86%) makes it a relevant candidate for CNS-targeted natural product studies requiring BBB permeability assessment [2]. This application scenario is particularly relevant for research groups comparing the CNS accessibility of preschisanartane-type SNTs against the more orally bioavailable dibenzocyclooctadiene lignans. The compound's TPSA (155.00 Ų) and calculated LogP (1.83) provide baseline physicochemical parameters for formulation or prodrug development strategies [3].

Neutrophil-Mediated Inflammation Comparative Studies

Preschisanartanin B was evaluated in a direct comparative framework (compounds 1-9) for inhibitory effects on FMLP/CB-stimulated superoxide anion generation and elastase release in human neutrophils [1]. Research programs investigating neutrophil biology or screening natural products for anti-inflammatory activity should consider Preschisanartanin B within this established comparative dataset, which enables differential selection among structurally characterized preschisanartane- and schisanartane-type analogs. Access to the full J Nat Prod 2010 article is recommended for complete quantitative comparison.

Application

Selection Property

Validation Focus

Derivatization & SAR Studies

Defined preschisanartane scaffold with unique oxygenation pattern

Structural elucidation by 1D/2D NMR; purity confirmation [1]

Analytical Reference Standard

Fully characterized by NMR spectroscopy

Phytochemical fingerprinting and identity control of Schisandra arisanensis extracts

• [1] Cheng YB, Liao TC, Lo YW, et al. Nortriterpene lactones from the fruits of Schisandra arisanensis. J Nat Prod. 2010;73(7):1228-1233. View Source
• [2] Plantaedb. Preschisanartanin B: ADMET properties and physicochemical data (via admetSAR 2). 2026. View Source
• [3] ChemSrc. Preschisanartanin B: physicochemical properties. CAS 1033288-92-4. View Source